4'-Chloro-2'-fluoro-2,2,2-trifluoroacetophenone

• IUPAC Name: 1-(4-chloro-2-fluorophenyl)-2,2,2-trifluoroethanone
• InChI: InChI=1S/C8H3ClF4O/c9-4-1-2-5(6(10)3-4)7(14)8(11,12)13/h1-3H
• InChI Key: IKAPDKROUMAHCC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)F)C(=O)C(F)(F)F
• Molecular Formula: C8H3ClF4O
• DSSTOX Substance ID: DTXSID30645226
• Molecular Weight: 226.55 g/mol
• CAS RN: 886370-99-6

Description

4-Chloro-2'-fluoro-2,2,2-trifluoroacetophenone, also known as 4-CF3-TFA, is a halogenated aromatic compound that has a wide range of applications in scientific research. It has been used in a variety of fields, including organic synthesis, medicinal chemistry, and biochemistry. It is a versatile compound that can be used as a starting material in the synthesis of various compounds and has been used in a variety of chemical reactions.

Scientific Research Applications

Environmental Chemistry

The compound’s reactivity and stability under different environmental conditions allow researchers to study its behavior and transformation in the environment. This is crucial for understanding the fate of fluorinated compounds and assessing their potential impact on ecosystems.

Each of these applications leverages the unique chemical properties of 4’-Chloro-2’-fluoro-2,2,2-trifluoroacetophenone , demonstrating its versatility and importance in scientific research across multiple disciplines. .

Synthesis routes and methods

Procedure details

To a solution of n-BuLi (1.6 M in hexanes, 2.93 mL, 4.68 mmol) in dry THF was slowly added 4-chloro-2-fluoro-1-iodo-benzene 11h (31.0 g, 0.9 mmol) at −78° C. under N2. The mixture was stirred for 1 h at −78° C. and ethyl trifluoroacetate 11b (0.51 mL, 4.29 mmol) was added. The reaction was allowed to warm to room temperature overnight and was quenched with saturated aqueous NH4Cl solution. The mixture was extracted with EtOAc. The organic extracts were concentrated and purified by flash column chromatography (silica gel, 15% EtOAc/hexanes) to give compound 11i.